Cas no 1271726-52-3 ((3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid)

• Product Name: (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid
• CAS No: 1271726-52-3
• MF: C₁₈H₁₃BO₃
• MW: 288.105025053024
• MDL: MFCD29090559
• CID: 4668754
• PubChem ID: 59136764
• Update Time: 2025-05-20

(3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[3-(4-Dibenzofuranyl)phenyl]boronic acid
• (3-(dibenzo[b,d]furan-4-yl)phenyl)boronic acid
• (3-dibenzofuran-4-ylphenyl)boronic acid
• 3-(dibenzofuran-4-yl)phenylboronic acid
• 3-(dibenzofuran-4-yl)-phenylboronic acid
• (3-(Dibenzofuran-4-yl)-phenylboronic acid)
• (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronicacid
• DB-217734
• 3-(Dibenzofuran-4-yl)phenylboronicacid
• 1271726-52-3
• DB-150920
• (3-{8-oxatricyclo[7.4.0.0?,?]trideca-1(13),2,4,6,9,11-hexaen-6-yl}phenyl)boronic acid
• MFCD29090559
• 3-(Dibenzo[b,d]furan-4-yl)phenylboronic acid
• 3-{8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}phenylboronic acid
• E82225
• SCHEMBL283154
• BS-48376
• B-[3-(4-dibenzofuranyl)phenyl]-boronic acid
• NFFQEUGCDMASSS-UHFFFAOYSA-N
• CS-0181011
• (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid

• MDL： MFCD29090559
• Inchi： 1S/C18H13BO3/c20-19(21)13-6-3-5-12(11-13)14-8-4-9-16-15-7-1-2-10-17(15)22-18(14)16/h1-11,20-21H
• InChI Key： NFFQEUGCDMASSS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC=C(C3C=CC=C(B(O)O)C=3)C1=2

Computed Properties

• Exact Mass: 288.0957744 g/mol
• Monoisotopic Mass: 288.0957744 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.1
• Topological Polar Surface Area: 53.6

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.8E-6 g/L) (25 ºC),

Additional information on (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid

Comprehensive Guide to (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid (CAS No. 1271726-52-3): Properties, Applications, and Market Insights

(3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid (CAS No. 1271726-52-3) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With its unique dibenzofuran backbone, this compound offers enhanced stability and reactivity, making it a valuable building block for advanced materials and drug development.

The molecular structure of (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid features a boronic acid functional group (-B(OH)₂) attached to a phenyl ring, which is further linked to a dibenzofuran moiety. This structural arrangement imparts distinct electronic and steric properties, enabling selective reactivity in various chemical transformations. Researchers often leverage this compound for designing OLED materials, pharmaceutical intermediates, and catalysts, aligning with the growing demand for high-performance organic electronic devices and targeted therapeutics.

In recent years, the interest in boronic acid compounds has surged due to their applications in cancer therapy and sensor development. (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid is particularly notable for its potential in proteasome inhibition studies, a hot topic in oncology research. Additionally, its role in sugar sensing and bioconjugation techniques has attracted attention in diagnostic and biotechnological fields, addressing the need for precise molecular recognition tools.

The synthesis of (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid typically involves palladium-catalyzed borylation or lithiation-borylation strategies, ensuring high purity and yield. Its solubility in common organic solvents (e.g., THF, DMF) facilitates handling in laboratory settings, while its stability under inert atmospheres ensures long-term storage viability. These properties make it a reliable reagent for academic and industrial researchers exploring C-H activation and heterocycle functionalization.

Market trends indicate rising demand for dibenzofuran-based boronic acids, driven by advancements in flexible electronics and personalized medicine. As industries prioritize sustainable and efficient synthetic routes, (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid stands out as a key enabler for green chemistry initiatives. Its compatibility with flow chemistry and microwave-assisted synthesis further enhances its appeal for scalable production.

For researchers seeking reliable suppliers, quality benchmarks include ≥95% HPLC purity and rigorous NMR characterization. Storage recommendations typically advise keeping the compound in a cool, dry environment under argon to prevent degradation. As the scientific community continues to explore novel applications, (3-(Dibenzo[b,d]furan-4-yl)phenyl)boronic acid remains a pivotal tool for innovation in synthetic and medicinal chemistry.